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Compound of Interest

Compound Name: cobalt(II) bromate

Cat. No.: B3366831 Get Quote

Disclaimer: Scientific literature does not support the direct application of cobalt(II) bromate for

the degradation of pollutants in wastewater. Instead, research indicates that the presence of

cobalt(II) in bromide-containing water during advanced oxidation processes (AOPs) can lead to

the formation of bromate (BrO₃⁻), a regulated and potentially carcinogenic disinfection

byproduct. Conversely, cobalt-based catalysts are effectively used for the reductive removal of

bromate from contaminated water. These application notes provide detailed protocols and data

on both of these cobalt-mediated processes relevant to wastewater treatment.

Part 1: Cobalt-Catalyzed Advanced Oxidation and
the Formation of Bromate
This section serves as a technical guide for researchers studying AOPs, highlighting the

mechanism and conditions under which cobalt(II) catalyzes the formation of bromate from

bromide. This information is critical for avoiding the unintentional generation of this contaminant

during wastewater treatment.

The primary mechanism involves the activation of peroxymonosulfate (PMS) by Co(II) to

generate powerful oxidizing agents, including sulfate radicals (SO₄•⁻) and cobalt(III) species.

These species then oxidize bromide ions (Br⁻) present in the water to form bromate.

Mechanism of Bromate Formation
The formation of bromate in a Co(II)/PMS system is a multi-step process:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b3366831?utm_src=pdf-interest
https://www.benchchem.com/product/b3366831?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3366831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activation of PMS: Cobalt(II) activates PMS to produce sulfate radicals and is itself oxidized

to cobalt(III).

Co²⁺ + HSO₅⁻ → Co³⁺ + SO₄•⁻ + OH⁻

Oxidation of Bromide: Both the sulfate radical and Co(III) are strong oxidants that convert

bromide to free bromine (hypobromous acid, HOBr, and hypobromite, OBr⁻).[1][2]

SO₄•⁻ + Br⁻ → SO₄²⁻ + Br•

Co³⁺ + Br⁻ → Co²⁺ + Br•

Br• + Br⁻ ⇌ Br₂•⁻

Br₂•⁻ + Br₂•⁻ → Br₂ + 2Br⁻

Br₂ + H₂O ⇌ HOBr + H⁺ + Br⁻

Oxidation of Free Bromine to Bromate: Sulfate radicals are essential for the subsequent

oxidation of free bromine to bromate.[1][2]

SO₄•⁻ + HOBr → SO₄²⁻ + H⁺ + BrO•

SO₄•⁻ + OBr⁻ → SO₄²⁻ + BrO•

Further oxidation steps involving BrO• lead to the formation of BrO₃⁻.

This pathway highlights that while Co(II) is a potent catalyst for degrading some organic

pollutants, its use in bromide-rich water can have the adverse effect of producing bromate.[1][2]

Signaling Pathway for Bromate Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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